AbstractTrichoderma species are known to have a high potential for biotechnological applications. β-glucosidase enzyme is an important component of cellulase enzyme complex of Trichoderma with a crucial role in enzymatic degradation which is inhibited by glucose. The purpose of this study was to find the Trichoderma strains with high cellulase activity and tolerance to glucose. Therefore, 77 Trichoderma isolates were obtained from forest soils in Iran. Ten of them, had high cellulase activity, and the H1N44 isolate showed the highest activity of cellulase as well as high tolerance to glucose. In addition using FPAse assay, the level of cellulase activity was 0.66 U/mL in H1N44 and this result was 4-fold higher than β-glucosidase activity in Trichoderma reesei QM6a in the absence of glucose. Then, 10 representative cellulolytic isolates were sequenced in three genomic loci, including ITS, tef-1 and rpb-2 and H1N44 isolate was recognized as Trichoderma koningiopsis. As a result of this study, H1N44 was identified as a novel cellulolytic and glucose-tolerant strain with high potential for biotechnological utilization.

AbstractRepeated in vitro and in vivo trials were conducted to evaluate antifungal activity of chitosan against Rhizoctonia solani f.sp. sasakii (RSS) causal organism for banded leaf and sheath blight of maize. Different concentrations of chitosan (viz., 0.2, 0.4 0.6, 0.8 and 1 mg/mL) were evaluated under controlled environment. Maximum growth inhibition (57.5%) was recorded with chitosan 1 mg/mL. Growth of RSS was slowed down with repeated sub-culturing of tested fungus in chitosan-amended medium indicating fungistatic effect of the chitosan. An increased chitosanase activity was recorded when chitosan was supplemented in the growth medium as sole carbon source compared to variant with dextrose after 15 days of incubation. Transmission electron microscopy showed that chitosan caused cellular disorganisation, increased number of vacuoles and reduced appearance of protoplasts as compared to non-chitosan treatment in the mycelia of RSS. Under in vivo trials, chitosan significantly (P ≤ 0.05) reduced lesion length and intensity of the pathogen action when recorded after 7 days under polyhouse conditions. An increased activity of phenylalanine ammonia lyase, polyphenol oxidase and superoxide dismutase (defence enzymes) was also recorded in chitosan-treated maize plants. Thus, chitosan showed promising management potential against banded leaf and sheath blight of maize caused by RSS under in vitro and in vivo trials.

A molecular-genetic study of the Kluyveromyces lactis yeasts isolated from various dairy products in the countries of the former Soviet Union and other regions of the world has been carried out. Based on physiological tests, four strains were selected that carry different LAC loci and are characterized by good fermentation intensities: VKM Y-1339 (LAC3), VKM Y-1333 (LAC3), NRRL Y-1118 (LAC1), and NRRL Y-1140 (LAC2). Eleven hybrids of the selected strains with different rates of lactose fermentation were obtained. No correlation was found between the intensity of lactose fermentation and the amino-acid sequences of the lactose permease LAC12 gene of the LAC1, LAC2, and LAC3 loci. Apparently, a specific combination of genotypes of crossed strains has a more significant effect on the fermentation activity. The results we obtained showed that inter-strain hybridization of K. lactis dairy yeast is an effective method for creating new strains with a high fermentation capacity. The hybrids H2-3 (NRRL Y-1118 × VKM Y-1333) and H3-3 (NRRL Y-1140 × VKM Y-1333) with the highest ability to ferment lactose are of interest for further molecular genetic research and breeding programs.

AbstractChickpea (Cicer arietinum L.) is one of the major sources of dietary protein for the majority of populations in developing countries like India. It also increases soil fertility through its symbiotic nitrogen fixation in association with Mesorhizobium ciceri. In the present study, 40 M. ciceri isolates were recovered from root nodules and the rhizospheric soil of chickpea collected from different chickpea-producing areas of the mid-Gangetic Plains, Uttar Pradesh, India. The isolates were characterized on the basis of biochemical characteristics as well as 16S rDNA sequences. All the isolates were investigated for stress tolerance and plant growth-promoting (PGP) characteristics. M. ciceri isolates have shown wide diversity in their tolerance to high temperatures, salinity and extreme pH. Large numbers of these isolates showed an ability of mineral mobilization, i.e. phosphate (55%) and zinc (42%). Also M. ciceri isolates exhibited PGP characteristics such as production of siderophores (27.5%), ammonia (20%), hydrogen cyanide (10%) and indole acetic acid (5%). Furthermore, a high genetic diversity among the isolates was observed based on the enterobacterial repetitive intergenic consensus-PCR amplified band patterns. In conclusion, these stress-tolerant PGP isolates of M. ciceri may be very crucial for the chickpea production in sustainable agriculture.

AbstractIn present study, the development of aerobic consortia and subsequent screening of bacterial isolates were carried out from pesticide-contaminated soil of Rajasthan (India) by selective enrichment technique. The biodegradation potential of consortia and bacterial isolates were evaluated using chromatographic analysis. The developed consortia labelled as C1, C2 and C3 were found to degrade chlorpyrifos (100 mg/L) in basal medium to 51, 25, 38 and 43, 61, 68% after 14 and 28 days of incubation, respectively. Six cultures identified as Alcaligenes sp., Bacillus subtilis, Enterobacter sp., Klebsiella sp., Micrococci sp. and Pseudomonas aeruginosa and obtained from these consortia showed degradation of chlorpyrifos (50 mg/L) after 7 and 15 days of incubation to concentration of 34, 38, 23, 38, 26, 43 and 71, 76, 52, 82, 63, 89%, respectively. The success of biodegradation was followed by monitoring the formation and disappearance of 3,5,6-trichloro-2-pyridinol which is a major metabolite of chlorpyrifos biodegradation. The significant findings in present investigation could be a strong potential of soil derived consortia and bacterial isolates. The characterized bacterial strains may be promising candidates for their future applications in the bioremediation of chlorpyrifos-contaminated sites.

AbstractAnaerobic fungi have long been in the attention for their well-known potential in roughages degradation and ruminant nutrition. Although numerous studies have given new insights into anaerobic fungi in lignocellulosics digestion owing to their decisive fibrolytic activity, however, little is known about their role in carbohydrate fermentation. Furthermore, very limited information is available on the newly discovered genera of anaerobic rumen fungi, their mechanism of ruminal digestion, and their application as feed additives in ruminants. Therefore, this review aims to represent the current new understanding of various anaerobic fungal genera and their secretory fibrolytic enzymes, role in lignocellulosic digestion, volatile fatty acids (VFAs) formation and productivity in different ruminant species. This article further reviewed the use of superior anaerobic fungi like Neocallimastix sp., Orpinomyces sp., Piromyces sp. and Anaeromyces sp. as probiotic-feed additives and their role in improving digestibility, fermentation, VFAs production and productivity of ruminants. However, there is very less research focussed on the newly discovered anaerobic fungi and their fermentation profile. In addition, our review will lead to greater understanding of interactions between anaerobic rumen fungi and ruminal fermentation, which will help in devising a new, economical fungal based probiotic feeding system for better livestock productivity.

AbstractTwo biopreparations based on the bacteria Bacillus megaterium and Azotobacter chroococcum immobilized in modified polyvinyl alcohol hydrogel have been created. It has been shown that after application of the constructed biopreparations, an increase in soil moisture content (by a factor of two), germination (by up 100%), the length of the cress stem and roots (15–30%) was achieved. The addition of an Azotobacter chroococcum-based biopreparation led to a 2-times increase of nitrogen in the soil. The survival period for bacteria immobilized in a hydrogel based on polyvinyl alcohol modified with succinic acid was longer than 30 days. It is concluded that the studied biopreparations exhibited high potential as a major material for an efficient biofertilizer of a new generation.

AbstractProbiotic properties of 6 human and foodborne Lactobacillus strains were investigated in vitro with comparison to standard strains (Lactiplantibacillus plantarum ATCC 8014 and Lacticaseibacillus rhamnosus ATCC53103). They included viability in acidic environment (pH 2.5), survival in presence of bile salt and pepsin-pancreatin, autoaggregation, surface hydrophobicity (an indirect parameter of colonization of intestine cells), co-aggregation with pathogens (Escherichia coli O157:H7, Salmonella enterica ATCC 13076 and Listeria monocytogenes ATCC 7644) and antibiotic resistance. In addition, different groups of mice were fed by lactic acid bacteria for 7 days and viability of strains in mice feces were analyzed. All bacterial strains showed high survival at pH 2.5 (>98%), simulated pancreatic juice (>90%), simulated gastric condition (>77%) and also high resistance against bile salt (>89%). L. rhamnosus M1, isolated from cow milk, showed the greatest average surface hydrophobicity (63.7%), auto-aggregation (80.6%) and co-aggregation. Different strains of L. plantarum had resistance to the tested antibiotics, except for M8, which was sensitive to kanamycin and chloramphenicol. Among L. rhamnosus strains, M1 and RHM were the most sensitive to antibiotics demonstrating susceptibility to erythromycin. Oral feeding of the isolated strains caused beneficial effect reducing microbial amount on Plate Count and MacConkey agars in mice feces during 7 days. L. rhamnosus M1 and L. plantarum M8 are considered to be the best suitable candidates for probiotic strains because they showed a wide range of antimicrobial properties, resistance to acid and bile and survival in gastric and intestinal colonization.

An Erratum to this paper has been published: https://doi.org/10.1134/S0003683823310010

A recombinant strain for producing human gamma interferon (IFN-γ) E. coli BL 21/pET-IFN-γ was constructed to provide a high level of its expression. A method has been developed for obtaining a soluble form of recombinant IFN-γ, consisting of the processes of producing a biomass of a producer strain containing a target protein at a level of 32–37% of the total content of cellular proteins, protein isolation, and purification. The purification process included the stages of disintegration, clarification of the cell lysate, chromatographic purification, and dialysis. The developed method makes it possible to obtain up to 5 mg of the drug from 1 g of wet biomass with a purity of at least 95% and high specific (antiviral) activity.